Cas no 1330286-50-4 ((3S)-Trichloromethyl-cis-tetrahydropyrrolo1,2-coxazol-1-one)

(3S)-Trichloromethyl-cis-tetrahydropyrrolo1,2-coxazol-1-one structure
1330286-50-4 structure
Product Name:(3S)-Trichloromethyl-cis-tetrahydropyrrolo1,2-coxazol-1-one
CAS No:1330286-50-4
MF:C7H8Cl3NO2
MW:244.502919197083
MDL:MFCD08274465
CID:1236604
PubChem ID:45158923
Update Time:2025-04-20

(3S)-Trichloromethyl-cis-tetrahydropyrrolo1,2-coxazol-1-one Chemical and Physical Properties

Names and Identifiers

    • (3S,7aR)-3-(Trichloromethyl)tetrahydro-1H-pyrrolo[1,2-c][1,3]oxaz ol-1-one
    • (3S)-TrichloroMethyl-cis-tetrahydropyrrolo[1,2-c]oxazol-1-one
    • (3S,7aR)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one
    • Heptanal,3-[1-[(acetyloxy)methyl]ethenyl]-6-hydroxy
    • AKOS027384445
    • (3S,7aR)-3-(trichloromethyl)tetrahydro-1H,3H-pyrrolo[1,2-c]oxazol-1-one
    • DTXSID001150701
    • (3S,7AR)-3-(TRICHLOROMETHYL)-TETRAHYDRO-3H-PYRROLO[1,2-C][1,3]OXAZOL-1-ONE
    • GWQBXRYSVSZLSL-XINAWCOVSA-N
    • AS-72393
    • CS-0444834
    • (3S,7aR)-3-(trichloromethyl)-5,6,7,7a-tetrahydro-3H-pyrrolo[1,2-c][1,3]oxazol-1-one
    • DB-235067
    • (3S,7aR)-3-(trichloromethyl)-hexahydropyrrolo[1,2-c][1,3]oxazol-1-one
    • SCHEMBL17122040
    • 1330286-50-4
    • MFCD08274465
    • FD10015
    • (3S,7aR)-Tetrahydro-3-(trichloromethyl)-1H,3H-pyrrolo[1,2-c]oxazol-1-one
    • (3S)-Trichloromethyl-cis-tetrahydropyrrolo1,2-coxazol-1-one
    • MDL： MFCD08274465
    • Inchi： 1S/C7H8Cl3NO2/c8-7(9,10)6-11-3-1-2-4(11)5(12)13-6/h4,6H,1-3H2/t4-,6+/m1/s1
    • InChI Key： GWQBXRYSVSZLSL-XINAWCOVSA-N
    • SMILES： ClC([C@H]1N2CCC[C@@H]2C(=O)O1)(Cl)Cl

Computed Properties

  • Exact Mass: 242.96200
  • Monoisotopic Mass: 242.962062g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54000
  • LogP: 1.64180

(3S)-Trichloromethyl-cis-tetrahydropyrrolo1,2-coxazol-1-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(3S)-Trichloromethyl-cis-tetrahydropyrrolo1,2-coxazol-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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 1330286-50-4 97%
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abcr
AB313653-250 mg
(3S)-Trichloromethyl-cis-tetrahydropyrrolo[1,2-c]oxazol-1-one, 95%; .
 1330286-50-4 95%
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abcr
AB313653-1 g
(3S)-Trichloromethyl-cis-tetrahydropyrrolo[1,2-c]oxazol-1-one, 95%; .
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SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
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TRC
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(3S)-Trichloromethyl-cis-tetrahydropyrrolo[1,2-c]oxazol-1-one
 1330286-50-4
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 $ 50.00 2022-06-02

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